![molecular formula C23H20N2O4 B2965624 (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)prop-2-en-1-one CAS No. 2035018-69-8](/img/structure/B2965624.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)prop-2-en-1-one
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Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H20N2O4 and its molecular weight is 388.423. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Ashok et al. (2014) reported the efficient synthesis of new derivatives via Claisen-Schmidt condensation, which showed good antimicrobial activity against bacterial and fungal strains, demonstrating potential applications in combating microbial infections (Ashok, Ganesh, Lakshmi, & Ravi, 2014).
- Largani et al. (2017) designed and synthesized new pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides based on a molecular hybridization approach, revealing significant antibacterial activity against various strains, highlighting their potential in antibacterial drug development (Largani, Imanzadeh, Zahri, Noroozi Pesyan, & Şahin, 2017).
Antitumor Activity
- Guillon et al. (2022) synthesized a new pyrrolo[1,2-a]quinoxaline derivative and assessed its cytotoxic potential against human leukemia cell lines, indicating its promise as a therapeutic agent in leukemia treatment (Guillon, Savrimoutou, Albenque-Rubio, Pinaud, Moreau, & Desplat, 2022).
- Nagarapu et al. (2011) discussed the synthesis, resolution, and antitumor activity evaluation of (R/S)-2-[2-hydroxy-3-(4-phenylpiperazin-1-yl)propyl]-1H-pyrrolo[3,4-b]quinolin-3(2H)-one derivatives, showing that specific enantiomers significantly inhibited tumor cell growth (Nagarapu, Gaikwad, Bantu, & Manikonda, 2011).
Corrosion Inhibition
- Verma, Quraishi, and Ebenso (2020) reviewed the use of quinoline derivatives as corrosion inhibitors, highlighting their effectiveness due to high electron density and the ability to form stable chelating complexes with metallic surfaces, which makes them valuable in protecting materials from corrosion (Verma, Quraishi, & Ebenso, 2020).
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-(3-quinolin-8-yloxypyrrolidin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c26-22(9-7-16-6-8-19-21(13-16)28-15-27-19)25-12-10-18(14-25)29-20-5-1-3-17-4-2-11-24-23(17)20/h1-9,11,13,18H,10,12,14-15H2/b9-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFIVRKWZMQYIEK-VQHVLOKHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=CC=CC3=C2N=CC=C3)C(=O)C=CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1OC2=CC=CC3=C2N=CC=C3)C(=O)/C=C/C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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